Ethyl 4,4,4-trifluoro-3-(4-methylpyrazol-1-yl)butanoate

• IUPAC Name: ethyl 4,4,4-trifluoro-3-(4-methylpyrazol-1-yl)butanoate
• InChI: InChI=1S/C10H13F3N2O2/c1-3-17-9(16)4-8(10(11,12)13)15-6-7(2)5-14-15/h5-6,8H,3-4H2,1-2H3
• InChI Key: WAVCRWHAVQSAPA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C(F)(F)F)N1C=C(C=N1)C
• Molecular Formula: C10H13F3N2O2
• Molecular Weight: 250.22 g/mol
• CAS No.: 2054953-07-8

Description

Ethyl 4,4,4-trifluoroacetoacetate (ETFAA) is a general reagent used to synthesize enantiopure trifluoromethyl-functionalized products. It’s a clear liquid with a molecular formula of C6H7F3O3 and a molecular weight of 184.11.

Synthesis Analysis

ETFAA is used in the synthesis of various compounds. For instance, it’s used in the synthesis of (S)- and ®-α-trifluoromethyl-aspartic acid and α-trifluoromethyl-serine from chiral CF3-oxazolidines. It’s also used in the enantiopure synthesis of trifluoromethyl-β-amino acid derivatives.

Molecular Structure Analysis

The InChI code for ETFAA is 1S/C6H7F3O3/c1-2-12-5(11)3-4(10)6(7,8)9/h2-3H2,1H3. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Chemical Reactions Analysis

The three-component cyclization of ethyl 4,4,4-trifluoroacetoacetate and 1,2-ethanediamines with 3-methylbutan-2-one into hexahydroimidazo[1,2-a]pyridin-5-ones has been studied. The reactions proceeded under mild conditions.

Physical and Chemical Properties Analysis

ETFAA is a liquid with a refractive index of n20/D 1.375 (lit.), a boiling point of 129-130 °C (lit.), and a density of 1.259 g/mL at 25 °C (lit.). It’s also highly flammable.

Safety and Hazards

ETFAA is highly flammable and can cause skin irritation, serious eye irritation, and may cause respiratory irritation.